N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-2-(propan-2-yl)pyrimidin-4-amine

• IUPAC Name: N-[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methyl-2-propan-2-ylpyrimidin-4-amine
• InChI: InChI=1S/C20H26N8/c1-13(2)19-21-10-9-16(22-19)26(3)15-11-27(12-15)18-8-7-17-23-24-20(28(17)25-18)14-5-4-6-14/h7-10,13-15H,4-6,11-12H2,1-3H3
• InChI Key: PQBRHEQFRJWUNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CC(=N1)N(C)C2CN(C2)C3=NN4C(=NN=C4C5CCC5)C=C3
• Molecular Formula: C20H26N8
• Molecular Weight: 378.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a cyclobutyl ring, a triazolo[4,3-b]pyridazine ring, an azetidine ring, and a pyrimidine ring. It also contains a secondary amine and a tertiary amine group.

Molecular Structure Analysis

The molecule’s structure is likely to be largely planar due to the presence of the aromatic rings. The cyclobutyl group may add some three-dimensionality to the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions, including electrophilic aromatic substitution, nucleophilic substitution, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. It’s likely to be a solid at room temperature with moderate solubility in polar solvents.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The synthesis of novel heterocyclic compounds utilizing similar structural frameworks has been a subject of interest due to their potential in drug discovery. For instance, Riyadh (2011) demonstrated the synthesis of enaminones as key intermediates for producing substituted pyridine derivatives and [1,2,4]triazolo[4,3-a]pyrimidines with notable antitumor and antimicrobial activities Riyadh, S. (2011). Molecules. Similarly, Khashi, Davoodnia, and Prasada Rao Lingam (2015) described the DMAP catalyzed synthesis of tricyclic pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines, showcasing the versatility of heterocyclic amines in generating complex molecular architectures Khashi, M., Davoodnia, A., & Prasada Rao Lingam, V. S. (2015). Research on Chemical Intermediates.

Future Directions

Future research could focus on elucidating the synthesis, reactions, and potential applications of this compound. It could be interesting to explore its potential biological activity given the presence of several functional groups and rings that are common in bioactive compounds.